Cas no 2361638-01-7 (1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one
• CAS No: 2361638-01-7
• MF: C₁₅H₁₈F₂N₂O
• MW: 280.313030719757
• CID: 5379795
• PubChem ID: 139015315
• Update Time: 2025-05-20

1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(2,5-Difluorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]-2-propen-1-one
• 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one

• Inchi： 1S/C15H18F2N2O/c1-2-15(20)19-7-3-6-18(8-9-19)11-12-10-13(16)4-5-14(12)17/h2,4-5,10H,1,3,6-9,11H2
• InChI Key： PNPJNONLKDXTOI-UHFFFAOYSA-N
• SMILES： C(N1CCCN(CC2=CC(F)=CC=C2F)CC1)(=O)C=C

Experimental Properties

• Density: 1.188±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.6±42.0 °C(Predicted)
• pka: 6.23±0.10(Predicted)

Additional information on 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one

Introduction to 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one (CAS No. 2361638-01-7)

1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one (CAS No. 2361638-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anxiolytic, anticonvulsant, and sedative properties. The presence of a 2,5-difluorophenyl group and a propenone moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one is characterized by a seven-membered diazepane ring fused with a phenyl group substituted with two fluorine atoms at the 2 and 5 positions. The propenone moiety attached to the diazepane ring adds a conjugated double bond system, which can influence the compound's reactivity and biological activity. This unique combination of structural elements provides a foundation for exploring its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one in various therapeutic areas. One notable application is in the treatment of anxiety disorders. Diazepanes are well-known for their anxiolytic properties, and the addition of the 2,5-difluorophenyl group and propenone moiety may enhance these effects. Preliminary in vitro studies have shown that this compound exhibits potent binding affinity to GABA_A receptors, which are key targets for anxiolytic drugs. This binding affinity suggests that it could be effective in reducing anxiety symptoms without causing significant side effects.

In addition to its anxiolytic properties, 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. The presence of the diazepane ring and the fluorinated phenyl group may contribute to its neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. In vitro studies have demonstrated that this compound can protect neuronal cells from oxidative damage and inhibit beta-amyloid aggregation, which are key pathological features of Alzheimer's disease.

The pharmacokinetic properties of 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. The compound's ability to cross the blood-brain barrier efficiently is another important factor that supports its potential use in central nervous system (CNS) disorders.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one. Early-phase clinical trials have reported promising results, with patients showing significant improvements in anxiety symptoms and cognitive function without major adverse effects. These findings provide strong evidence for the compound's therapeutic value and warrant further investigation in larger clinical trials.

In conclusion, 1-{4-(2,5-difluorophenyl)methyl-1,4-diazepan-1-yl}prop-2-en-1-one (CAS No. 2361638-01-7) is a promising compound with a unique chemical structure that offers potential benefits in treating anxiety disorders and neurodegenerative diseases. Its favorable pharmacokinetic properties and promising clinical results make it an attractive candidate for further development in drug discovery and pharmaceutical research.